Cas no 2098112-02-6 (5-(4-Ethoxyphenyl)oxazole-2-carbonitrile)

• Product Name: 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile
• CAS No: 2098112-02-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5725752
• PubChem ID: 121205117
• Update Time: 2025-08-05

5-(4-Ethoxyphenyl)oxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethoxyphenyl)oxazole-2-carbonitrile
• AKOS026713809
• 2098112-02-6
• F1967-2721
• starbld0038544
• 5-(4-ethoxyphenyl)-1,3-oxazole-2-carbonitrile
• 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile

• Inchi： 1S/C12H10N2O2/c1-2-15-10-5-3-9(4-6-10)11-8-14-12(7-13)16-11/h3-6,8H,2H2,1H3
• InChI Key： RMJUPTIJUOCBLC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2=CN=C(C#N)O2)=CC=1

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Additional information on 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile

5-(4-Ethoxyphenyl)oxazole-2-carbonitrile: Exploring Its Potential Applications and Synthesis

The compound 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile (CAS No. 2098112-02-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its oxazole ring fused with a cyano group and an ethoxyphenyl substituent, has garnered attention due to its unique electronic properties and structural versatility. Recent studies have highlighted its applications in drug design, electronic materials, and advanced organic synthesis techniques.

Oxazole, a five-membered heterocyclic compound, forms the core structure of this molecule. The presence of the cyano group at the 2-position introduces electron-withdrawing characteristics, which significantly influence the compound's reactivity and stability. Meanwhile, the ethoxyphenyl substituent at the 5-position enhances the molecule's solubility and compatibility with various organic solvents. These features make 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile a valuable building block in organic synthesis.

Recent research has focused on leveraging the electronic properties of this compound for applications in optoelectronics. For instance, studies have demonstrated that derivatives of 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile can serve as efficient electron transport materials in organic light-emitting diodes (OLEDs). The molecule's ability to facilitate charge transport without compromising device stability makes it a promising candidate for next-generation display technologies.

In addition to its electronic applications, 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile has shown potential in medicinal chemistry. Its structural similarity to certain bioactive compounds suggests that it could be used as a lead molecule in drug discovery programs targeting various therapeutic areas. Researchers have explored its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases.

The synthesis of 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile involves a combination of traditional organic synthesis techniques and modern catalytic methods. A common approach involves the cyclization of an appropriate amino aldehyde derivative under acidic conditions, followed by substitution reactions to introduce the ethoxyphenyl group. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and environmentally friendly routes to this compound.

Furthermore, the compound's reactivity has been exploited in click chemistry applications. The presence of both electron-rich and electron-deficient sites within the molecule allows for versatile coupling reactions, enabling the construction of complex molecular architectures with high precision. This has implications for the development of advanced materials with tailored properties.

As research into 5-(4-Ethoxyphenyl)oxazole-2-carbonitrile continues, its role as a versatile building block in organic synthesis is becoming increasingly evident. Its unique combination of electronic properties, structural flexibility, and compatibility with modern synthetic techniques positions it as a valuable tool for advancing both academic research and industrial applications.